N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide

• IUPAC Name: N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide
• InChI: InChI=1S/C21H21N3O2/c25-20-18-9-5-4-8-16(18)12-19(23-20)21(26)22-17-10-11-24(14-17)13-15-6-2-1-3-7-15/h1-9,12,17H,10-11,13-14H2,(H,22,26)(H,23,25)
• InChI Key: XOVGXIXCWDQDMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC3=CC=CC=C3C(=O)N2)CC4=CC=CC=C4
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide, also known as BPIC, is a chemical compound that has been studied for its potential use in scientific research. The compound has been found to have various biochemical and physiological effects that make it a useful tool in the study of certain biological processes. In

Mechanism of Action

The mechanism of action of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves its binding to the dopamine D3 receptor and inhibition of certain enzymes. The binding of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide to the dopamine D3 receptor leads to the activation of certain signaling pathways, which can affect various physiological processes. The inhibition of enzymes by N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide can lead to the accumulation of certain neurotransmitters, which can affect neuronal signaling.
Biochemical and Physiological Effects
N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has been found to have various biochemical and physiological effects. The compound has been shown to increase dopamine release in certain brain regions, which can affect reward processing and motivation. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has also been found to improve cognitive function in animal models, possibly through its inhibition of acetylcholinesterase and butyrylcholinesterase.

Advantages and Limitations for Lab Experiments

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has several advantages for use in lab experiments. The compound has a high affinity for the dopamine D3 receptor, which makes it a useful tool for studying certain neurological processes. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide also has a relatively low toxicity, which makes it safe for use in animal studies. However, the limitations of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide include its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide. One area of research is the exploration of its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another area of research is the development of more efficient synthesis methods for N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide, which could increase its availability for research purposes. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide involves the reaction of 1-benzyl-3-pyrrolidinone with 2-chloro-3-nitrobenzoic acid in the presence of a base catalyst. The resulting compound is then reduced using hydrogen gas and a palladium catalyst to yield N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide. The synthesis method has been optimized to produce high yields of N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide with high purity.

Scientific Research Applications

N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has been studied for its potential use in scientific research, particularly in the study of certain biological processes. The compound has been found to have a high affinity for the dopamine D3 receptor, which is involved in various neurological processes. N-(1-benzylpyrrolidin-3-yl)-1-oxo-2H-isoquinoline-3-carboxamide has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters.